Cas no 21390-02-3 (2,8-Decadiyne-1,10-diol)

• Product Name: 2,8-Decadiyne-1,10-diol
• CAS No: 21390-02-3
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 1404809
• PubChem ID: 14168564
• Update Time: 2025-04-20

2,8-Decadiyne-1,10-diol Chemical and Physical Properties

Names and Identifiers

• 2,8-Decadiyne-1,10-diol
• deca-2,8-diyne-1,10-diol
• DTXSID40556839
• FGGPTATZXKPMAH-UHFFFAOYSA-N
• 21390-02-3
• SCHEMBL9146192

• Inchi： 1S/C10H14O2/c11-9-7-5-3-1-2-4-6-8-10-12/h11-12H,1-4,9-10H2
• InChI Key： FGGPTATZXKPMAH-UHFFFAOYSA-N
• SMILES： OCC#CCCCCC#CCO

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46